Cas no 23123-19-5 (1-(3-hydroxypyrrolidin-1-yl)ethan-1-one)

• Product Name: 1-(3-hydroxypyrrolidin-1-yl)ethan-1-one
• CAS No: 23123-19-5
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• MDL: MFCD09909312
• CID: 851275
• PubChem ID: 10197700
• Update Time: 2025-10-31

1-(3-hydroxypyrrolidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Hydroxypyrrolidin-1-yl)ethanone
• 1-(3-hydroxy-1-pyrrolidinyl)Ethanone
• 1-(3-Hydroxypyrrolidin-1-yl)ethan-1-one
• 1-ACETYL-3-HYDROXYPYRROLIDINE
• 1-ACETYL-3-PYRROLIDINOL
• 1-Acetylpyrrolidin-3-ol
• 3-pyrrolidinol, 1-acetyl-
• 1505AB
• AB3001
• TRA0055893
• TRA0000844
• SY005003
• SY012351
• SY005004
• Ethanone, 1-(3-hydroxy-1-pyrrolidinyl)-
• AB0066343
• ST2403161
• 1-(3-hydroxypyrrolidin-1-yl)ethan-1-one

• MDL： MFCD09909312
• Inchi： 1S/C6H11NO2/c1-5(8)7-3-2-6(9)4-7/h6,9H,2-4H2,1H3
• InChI Key： ODHQVFPGHQBQSY-UHFFFAOYSA-N
• SMILES： OC1CN(C(C)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 124
• Topological Polar Surface Area: 40.5

1-(3-hydroxypyrrolidin-1-yl)ethan-1-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-acylpyrrolidines

Additional information on 1-(3-hydroxypyrrolidin-1-yl)ethan-1-one

Comprehensive Overview of 1-(3-hydroxypyrrolidin-1-yl)ethan-1-one (CAS No. 23123-19-5): Properties, Applications, and Industry Insights

1-(3-hydroxypyrrolidin-1-yl)ethan-1-one, identified by its CAS number 23123-19-5, is a specialized organic compound gaining attention in pharmaceutical and chemical research. This hydroxypyrrolidine derivative features a unique molecular structure combining a pyrrolidine ring with a hydroxy group and acetyl moiety, making it valuable for synthetic applications. Recent studies highlight its role as a versatile building block in drug discovery, particularly for central nervous system (CNS) targeting molecules.

The compound's physicochemical properties include moderate water solubility due to its polar hydroxy group, with a molecular weight of 143.17 g/mol. Researchers are exploring its potential in designing novel bioactive compounds, especially as the pharmaceutical industry seeks sustainable synthetic routes and green chemistry alternatives. Analytical techniques like HPLC and NMR spectroscopy confirm its high purity (>98%), meeting stringent GMP standards for pharmaceutical intermediates.

Current market trends show growing demand for pyrrolidine-based compounds in developing neurological therapeutics and metabolic regulators. The 3-hydroxypyrrolidine scaffold in this molecule demonstrates particular promise for enzyme inhibition applications. Industry reports indicate a 12% annual growth in related fine chemical applications between 2022-2025, driven by increased R&D investment in precision medicine approaches.

From a synthetic chemistry perspective, 1-(3-hydroxypyrrolidin-1-yl)ethan-1-one serves as a key intermediate for chiral synthesis due to its stereocenter. Recent patents highlight its utility in creating asymmetric catalysts and ligand designs for transition metal complexes. The compound's stability under various pH conditions makes it suitable for multi-step synthetic routes, addressing common challenges in heterocyclic chemistry.

Environmental and regulatory aspects of CAS 23123-19-5 comply with major chemical inventories including REACH and TSCA. Proper handling requires standard laboratory precautions, with recommended storage in amber glass containers at controlled temperatures. Analytical certificates typically include residual solvent analysis and heavy metal screening to ensure compliance with ICH guidelines for pharmaceutical applications.

Emerging research explores the compound's potential in bioconjugation chemistry and prodrug development, particularly for enhancing drug bioavailability. Its balanced lipophilicity profile (calculated LogP ~0.5) makes it attractive for optimizing blood-brain barrier penetration in CNS drug candidates. These characteristics position 1-(3-hydroxypyrrolidin-1-yl)ethan-1-one as a valuable asset in modern medicinal chemistry toolkits.

Quality control protocols for 23123-19-5 typically involve GC-MS verification and chiral purity assessment when applicable. The compound's thermal stability (decomposition >200°C) allows for various downstream processing methods. Suppliers often provide custom synthesis services to meet specific research-grade or GMP-grade requirements, with batch-to-batch consistency being a critical quality parameter.

Future applications may expand into material science, where the hydroxypyrrolidine structure could contribute to functional polymer development. The compound's hydrogen bonding capacity shows potential for designing molecular recognition systems. As synthetic methodologies advance, particularly in flow chemistry and continuous processing, production scalability of this intermediate is expected to improve significantly.

For researchers sourcing 1-(3-hydroxypyrrolidin-1-yl)ethanone, key considerations include supplier reliability, analytical documentation, and regulatory compliance. The compound is typically available in quantities ranging from gram-scale for research to kilogram quantities for commercial applications. Proper material safety data sheets should always accompany purchases, detailing appropriate handling procedures and storage conditions.

In conclusion, CAS 23123-19-5 represents an important chemical building block with diverse applications in pharmaceutical development and specialty chemistry. Its unique structural features continue to inspire innovative applications across multiple scientific disciplines, making it a compound of significant interest in contemporary organic synthesis and drug discovery initiatives.